4-chloro-6-(trifluoromethyl)pyridazin-3-amine
Overview
Description
Scientific Research Applications
4-C6TFP has been studied for its potential use in the synthesis of other compounds, such as derivatives of 4-chloro-6-(trifluoromethyl)pyridine. It has also been studied for its potential use in the synthesis of pharmaceuticals, such as anti-inflammatory drugs, as well as its potential applications in the fields of biochemistry, pharmacology, and toxicology.
Mechanism of Action
- One potential target could be related to pain modulation, as it affects sensory trigeminal nerves and meningeal blood vessels .
- However, we know that it has been associated with various properties, including anti-inflammatory, analgesic, and antihypertensive effects .
Target of Action
Biochemical Pathways
Result of Action
Advantages and Limitations for Lab Experiments
One advantage of using 4-C6TFP in lab experiments is its low toxicity and low cost. It is also relatively easy to synthesize and is stable in aqueous solutions. However, its mechanism of action is still not fully understood, so it is important to be aware of potential side effects when using it in experiments.
Future Directions
The potential applications of 4-C6TFP are still being explored. Some of the future directions for research include further exploration of its mechanism of action and potential biochemical and physiological effects, as well as its potential use in the synthesis of other compounds, such as pharmaceuticals. Additionally, further research could be conducted on its potential use in the treatment of inflammatory diseases and other medical conditions.
Synthesis Methods
4-C6TFP can be synthesized in a few different ways, depending on the desired product. One method involves the reaction of 4-chloro-6-(trifluoromethyl)pyridine with ethylenediamine in the presence of a base. This reaction results in the formation of 4-C6TFP as the main product. Another method involves the reaction of 4-chloro-6-(trifluoromethyl)pyridine with hydrazine hydrate in the presence of a base, which also results in the formation of 4-C6TFP as the main product.
Safety and Hazards
The safety data sheet for a similar compound, 4-Chloro-3-(trifluoromethyl)phenyl isocyanate, indicates that it is harmful if swallowed, causes skin irritation, may cause an allergic skin reaction, causes serious eye damage, and is fatal if inhaled . It is also very toxic to aquatic life with long-lasting effects .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-6-(trifluoromethyl)pyridazin-3-amine involves the reaction of 4-chloro-6-(trifluoromethyl)pyridazine with ammonia.", "Starting Materials": [ "4-chloro-6-(trifluoromethyl)pyridazine", "Ammonia" ], "Reaction": [ "Add 4-chloro-6-(trifluoromethyl)pyridazine to a reaction vessel", "Add ammonia to the reaction vessel", "Heat the reaction mixture to 100-120°C for 12-24 hours", "Cool the reaction mixture to room temperature", "Filter the resulting solid", "Wash the solid with water and dry it", "Recrystallize the solid from a suitable solvent to obtain 4-chloro-6-(trifluoromethyl)pyridazin-3-amine" ] } | |
| 935777-25-6 | |
Molecular Formula |
C5H3ClF3N3 |
Molecular Weight |
197.5 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
